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Compound of Interest

Compound Name: Armepavine

Cat. No.: B10780532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Armepavine. It includes detailed operational procedures and disposal plans to

ensure a safe laboratory environment.

Chemical Safety and Hazard Information
Armepavine is a benzylisoquinoline alkaloid that is classified as harmful if swallowed and is an

irritant.[1] It is essential to handle this compound with care, adhering to the safety precautions

outlined below.
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Identifier Value

IUPAC Name
4-[[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-

isoquinolin-1-yl]methyl]phenol

CAS Number 524-20-9

Molecular Formula C19H23NO3

Molecular Weight 313.4 g/mol [1]

GHS Classification
Acute Toxicity, Oral (Category 4), H302: Harmful

if swallowed.[1]

Signal Word Warning[1]

Hazard Statements H302: Harmful if swallowed[1]

Precautionary Statements P264, P270, P301+P317, P330, P501[1]

Toxicological Data
Specific LD50 and LC50 data for Armepavine

are not readily available.

Occupational Exposure Limits

No specific occupational exposure limits (OELs)

have been established for Armepavine by OSHA

or NIOSH.

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the specific PPE required for

handling Armepavine. The following are minimum recommendations for a laboratory setting.
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Protection Type Equipment Specification

Eye and Face Protection Safety Goggles or Face Shield
Must be worn when there is a

risk of splashes.

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

incidental contact. Change

gloves immediately if

contaminated. For prolonged

contact, consider double-

gloving or using thicker,

chemical-resistant gloves.

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a NIOSH-approved

respirator if handling large

quantities or if there is a risk of

aerosolization.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the integrity of the compound.

Handling Procedures:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by ensuring it is clean, uncluttered, and has adequate ventilation.

Weighing and Transferring: Handle Armepavine as a solid in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust. Use appropriate tools (e.g., spatula, weigh

paper) for transfers.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.
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Post-Handling: After handling, decontaminate the work area and all equipment used. Wash

hands thoroughly with soap and water.

Storage Plan:
Short-term (days to weeks): Store in a dry, dark place at 0 - 4°C.

Long-term (months to years): Store at -20°C.

Keep the container tightly sealed to prevent contamination.

Emergency Procedures
In the event of an emergency, follow these procedures to ensure safety.

Spill Response:
Evacuate: Immediately evacuate the area of the spill.

Alert: Notify others in the vicinity and your supervisor.

Assess: From a safe distance, assess the extent of the spill.

Contain: If safe to do so, contain the spill using appropriate absorbent materials.

Clean-up: For small spills, trained personnel wearing appropriate PPE can clean the area.

For large spills, contact your institution's environmental health and safety department.

Decontaminate: Thoroughly decontaminate the spill area after cleanup.

First Aid Measures:
If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

In Case of Skin Contact: Wash with plenty of soap and water.
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If Inhaled: Move person into fresh air and keep comfortable for breathing.

Disposal Plan
All waste containing Armepavine must be handled as hazardous waste and disposed of in

accordance with all applicable federal, state, and local regulations.

Waste Collection: Collect all solid waste (e.g., contaminated gloves, weigh paper) and liquid

waste in clearly labeled, sealed containers.

Labeling: Label waste containers with "Hazardous Waste" and the chemical name

"Armepavine."

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Arrange for disposal through your institution's hazardous waste management

program. Do not dispose of Armepavine down the drain or in the regular trash.

Experimental Protocol: In Vitro NF-κB Inhibition
Assay
Armepavine has been shown to inhibit the activation of NF-κB, a key transcription factor in

inflammatory responses.[2] The following is a detailed protocol to assess the NF-κB inhibitory

activity of Armepavine in a cell-based assay.

Materials:
HEK293 cells stably expressing an NF-κB luciferase reporter gene

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Armepavine
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Tumor Necrosis Factor-alpha (TNF-α)

Luciferase Assay Reagent

96-well cell culture plates

Luminometer

Procedure:
Cell Culture: Culture the HEK293 NF-κB reporter cells in DMEM supplemented with 10%

FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells per well and

allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of Armepavine in culture medium. Remove

the old medium from the cells and add the Armepavine solutions at various concentrations.

Include a vehicle control (e.g., DMSO).

Stimulation: After a 1-hour pre-incubation with Armepavine, stimulate the cells with TNF-α

(final concentration of 10 ng/mL) to activate the NF-κB pathway. Include an unstimulated

control.

Incubation: Incubate the plate for 6 hours at 37°C in a 5% CO2 incubator.

Luciferase Assay: After incubation, lyse the cells and measure the luciferase activity using a

luminometer according to the manufacturer's protocol for the luciferase assay reagent.

Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., using a

CellTiter-Glo assay in a parallel plate) to account for any cytotoxic effects of the compound.

Calculate the percentage of NF-κB inhibition for each concentration of Armepavine relative

to the TNF-α stimulated control.
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Safe Handling Workflow for Armepavine
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Caption: A flowchart outlining the safe handling workflow for Armepavine, from preparation to

cleanup and emergency response.

Simplified NF-κB Signaling Pathway and Potential Inhibition by Armepavine
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Caption: A diagram illustrating the NF-κB signaling pathway and the potential inhibitory point of

Armepavine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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